Cas no 158949-35-0 (1H-Azepine-1-methanimine,hexahydro-)

1H-Azepine-1-methanimine,hexahydro- structure
158949-35-0 structure
Product Name:1H-Azepine-1-methanimine,hexahydro-
CAS No:158949-35-0
MF:C7H14N2
MW:126.199461460114
CID:109058
PubChem ID:22166435
Update Time:2025-04-18

1H-Azepine-1-methanimine,hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-methanimine,hexahydro-
    • 1H-Azepine,hexahydro-1-(iminomethyl)-(9CI)
    • azepan-1-ylmethanimine
    • 158949-35-0
    • SCHEMBL10374846
    • Inchi: 1S/C7H14N2/c8-7-9-5-3-1-2-4-6-9/h7-8H,1-6H2
    • InChI Key: LWGPZAAXAKOAAJ-UHFFFAOYSA-N
    • SMILES: N1(C=N)CCCCCC1

Computed Properties

  • Exact Mass: 126.115698455g/mol
  • Monoisotopic Mass: 126.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 82.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 27.1Ų
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